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Compound Name: Exendin-4 (1-8)

Cat. No.: B12401566 Get Quote

Technical Support Center: Exendin-4 (1-8)
Antibodies
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

Exendin-4 (1-8) antibodies.

Frequently Asked Questions (FAQs)
Q1: What are the main cross-reactivity concerns with antibodies targeting the N-terminus of

Exendin-4, such as Exendin-4 (1-8)?

A1: The primary cross-reactivity concern for Exendin-4 (1-8) antibodies is with Glucagon-Like

Peptide-1 (GLP-1), particularly the active form, GLP-1 (7-36)amide. This is due to the

significant sequence homology at the N-terminus between Exendin-4 and GLP-1. Cross-

reactivity can lead to inaccurate quantification and non-specific detection in immunoassays. It

is crucial to select an antibody with high specificity for Exendin-4 or to validate the chosen

antibody for its cross-reactivity profile with related peptides. Some monoclonal antibodies, such

as ABS 033-10, were generated against an N-terminal fragment of GLP-1 and show significant

(around 50%) cross-reaction with exendin-4.

Q2: How can I determine the specificity of my Exendin-4 (1-8) antibody?
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A2: The specificity of your antibody should be determined empirically in your experimental

system. Key methods include:

Competitive ELISA: This is a highly effective method to quantify cross-reactivity. By

competing for antibody binding with a known concentration of Exendin-4 (1-8) and a range

of concentrations of potentially cross-reactive peptides (e.g., full-length Exendin-4, GLP-1,

GLP-2, glucagon), you can calculate the percentage of cross-reactivity.

Western Blot: Probing a panel of related peptides separated by electrophoresis can visually

demonstrate the specificity of the antibody. A specific antibody will only produce a band at

the molecular weight corresponding to Exendin-4
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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